Cas no 497142-89-9 (2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-)

2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)- structure
497142-89-9 structure
Product Name:2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
CAS No:497142-89-9
MF:C18H20O5
MW:316.348405838013
CID:1530717
Update Time:2024-08-24

2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
    • 2H-1-Benzopyran-3-ol, 3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)-
    • Inchi: 1S/C18H20O5/c1-10-15(21-2)9-16(22-3)13-8-14(20)18(23-17(10)13)11-4-6-12(19)7-5-11/h4-7,9,14,18-20H,8H2,1-3H3
    • InChI Key: ZCERTFNXYPDOND-UHFFFAOYSA-N
    • SMILES: COC1C(C)=C2C(CC(C(C3C=CC(O)=CC=3)O2)O)=C(OC)C=1

Computed Properties

  • Exact Mass: 316.1311

Experimental Properties

  • Density: 1.259±0.06 g/cm3(Predicted)
  • Boiling Point: 523.9±50.0 °C(Predicted)
  • PSA: 68.15
  • pka: 9.77±0.30(Predicted)

2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxyphenyl)-5,7-dimethoxy-8-methyl-, (2R,3R)- Related Literature

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